Cas no 955288-46-7 (2-[(3-fluorophenyl)methyl]piperidine)
955288-46-7 structure
Product Name:2-[(3-fluorophenyl)methyl]piperidine
CAS No:955288-46-7
MF:C12H16FN
MW:193.260546684265
CID:869416
PubChem ID:17039557
Update Time:2025-04-19
2-[(3-fluorophenyl)methyl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-fluorophenyl)methyl]piperidine
- 2-(3-FLUORO-BENZYL)-PIPERIDINE
- DTXSID90588842
- AB49926
- AKOS011517941
- 955288-46-7
-
- Inchi: 1S/C12H16FN/c13-11-5-3-4-10(8-11)9-12-6-1-2-7-14-12/h3-5,8,12,14H,1-2,6-7,9H2
- InChI Key: IJYLFSLDAUJVGV-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CC1CCCCN1
Computed Properties
- Exact Mass: 193.12700
- Monoisotopic Mass: 193.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 2.83910
2-[(3-fluorophenyl)methyl]piperidine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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